Cas no 1807079-54-4 (4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride)
4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride
-
- Inchi: 1S/C7H3Cl2F2NO2/c8-2-1-3(7(10)11)12-4(5(2)13)6(9)14/h1,7,13H
- InChI Key: ZJPSWGKBCDEFPU-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=O)Cl)N=C(C(F)F)C=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 230
- XLogP3: 3.2
- Topological Polar Surface Area: 50.2
4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029053024-250mg |
4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride |
1807079-54-4 | 97% | 250mg |
$1,008.00 | 2022-03-31 | |
| Alichem | A029053024-500mg |
4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride |
1807079-54-4 | 97% | 500mg |
$1,581.10 | 2022-03-31 | |
| Alichem | A029053024-1g |
4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride |
1807079-54-4 | 97% | 1g |
$3,158.80 | 2022-03-31 |
4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride
Introduction to 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride (CAS No. 1807079-54-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
The compound 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride (CAS No. 1807079-54-4) represents a fascinating scaffold in the realm of chemical biology and medicinal chemistry, owing to its unique structural features and versatile reactivity. This heterocyclic derivative, characterized by the presence of a chlorinated pyridine ring, a difluoromethyl substituent, and a hydroxypyridine moiety, has garnered significant attention for its potential in the development of novel therapeutic agents.
At the heart of its utility lies the chloropyridine core, which serves as an excellent leaving group in nucleophilic substitution reactions. This property is particularly valuable in the synthesis of more complex molecules, where precise functionalization is required. The difluoromethyl group appended to the pyridine ring not only enhances the metabolic stability of the compound but also contributes to its lipophilicity, making it an attractive candidate for drug-like molecules. Furthermore, the hydroxypyridine functionality introduces a site for further derivatization, enabling the construction of diverse pharmacophores.
Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For instance, its application in transition-metal-catalyzed cross-coupling reactions has been extensively explored. These reactions facilitate the introduction of aryl or vinyl groups at various positions on the pyridine ring, expanding its structural diversity. Such modifications are crucial for optimizing pharmacokinetic properties and improving target binding affinity.
In the context of drug discovery, 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride has been utilized as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, making them prime targets for therapeutic intervention. The compound’s ability to serve as a precursor for such inhibitors underscores its significance in medicinal chemistry. Moreover, its incorporation into more complex scaffolds has led to the development of molecules with enhanced selectivity and reduced off-target effects.
The incorporation of difluoromethyl groups into drug candidates has been well-documented for improving their pharmacological properties. These groups are known to enhance binding affinity by increasing lipophilicity and reducing metabolic liability. In this regard, 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride stands out as a valuable building block for designing next-generation therapeutics. Its structural motif has been leveraged in the development of small-molecule inhibitors targeting protein-protein interactions, which are increasingly recognized as critical therapeutic opportunities.
Another notable application of this compound is in the field of agrochemicals. Pyridine derivatives are widely used as intermediates in pesticide and herbicide formulations due to their efficacy and environmental compatibility. The unique combination of functional groups in 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride makes it an ideal candidate for synthesizing novel agrochemicals with improved bioactivity and sustainability.
The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic techniques such as palladium-catalyzed coupling reactions and fluorination methods. These processes highlight the compound’s role as a key intermediate in high-value chemical syntheses. The ability to efficiently produce 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride on an industrial scale underscores its commercial viability and potential for large-scale applications.
From a mechanistic standpoint, understanding how this compound interacts with biological targets is crucial for optimizing its therapeutic potential. Computational studies have been instrumental in elucidating these interactions at an atomic level. Molecular modeling techniques have revealed that the hydroxypyridine moiety can engage in hydrogen bonding with polar residues in protein active sites, while the chloropyridine ring facilitates hydrophobic interactions. These insights have guided medicinal chemists in designing derivatives with enhanced binding affinity.
The impact of this compound extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies have incorporated it into their libraries as a lead compound or intermediate for synthesizing proprietary drugs targeting various diseases. Similarly, agrochemical manufacturers have utilized it to develop environmentally friendly crop protection agents that meet stringent regulatory standards.
In conclusion, 4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride (CAS No. 1807079-54-4) is a multifaceted compound with significant implications in chemical biology and medicinal chemistry. Its unique structural features make it an invaluable tool for drug discovery, agrochemical development, and synthetic chemistry research. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play an even greater role in shaping future therapeutic strategies.
1807079-54-4 (4-Chloro-6-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)